Cas no 101491-44-5 (Imidodicarbonimidicdiamide, N-octyl-, hydrochloride (1:1))

• Product Name: Imidodicarbonimidicdiamide, N-octyl-, hydrochloride (1:1)
• CAS No: 101491-44-5
• MF: C₁₀H₂₄ClN₅
• MW: 249.78406047821
• CID: 178915
• PubChem ID: 71332604
• Update Time: 2025-04-19

Imidodicarbonimidicdiamide, N-octyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonimidicdiamide, N-octyl-, hydrochloride (1:1)
• LogP
• 1-(diaminomethylidene)-2-octylguanidine,hydrochloride
• DTXSID50906225
• 101491-44-5
• N-Octyltriimidodicarbonic diamide--hydrogen chloride (1/1)
• N-octylbiguanide hydrochloride

• Inchi： 1S/C10H23N5.ClH/c1-2-3-4-5-6-7-8-14-10(13)15-9(11)12;/h2-8H2,1H3,(H6,11,12,13,14,15);1H
• InChI Key： KUXDDCZUGHZCEJ-UHFFFAOYSA-N
• SMILES： Cl.N(=C(/N=C(\N)/N)\N)\CCCCCCCC

Computed Properties

• Exact Mass: 249.17232
• Monoisotopic Mass: 249.1720235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 93.36